Cas no 60122-51-2 (1,4-dihydro-1,7-naphthyridin-4-one)

• Product Name: 1,4-dihydro-1,7-naphthyridin-4-one
• CAS No: 60122-51-2
• MF: C₈H₆N₂O
• MW: 146.14604139328
• MDL: MFCD11501460
• CID: 837992
• PubChem ID: 589687
• Update Time: 2025-11-02

1,4-dihydro-1,7-naphthyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 1,7-Naphthyridin-4(1H)-one
• 1H-[1,7]Naphthyridin-4-one
• 1H-1,7-NAPHTHYRIDIN-4-ONE
• 1,4-dihydro-1,7-naphthyridin-4-one
• 4-Hydroxy-1,7-naphthyridine
• AS-38172
• [1,7]Naphthyridin-4-ol #
• 53454-31-2
• SY100297
• FRPQAFURNDRNEF-UHFFFAOYSA-N
• DTXSID80343427
• MFCD11501460
• CS-0052727
• AKOS006322898
• DB-374703
• 1,7-Naphthyridin-4-ol
• DB-072746
• 60122-51-2
• SCHEMBL276513
• PB16378

• MDL： MFCD11501460
• Inchi： 1S/C8H6N2O/c11-8-2-4-10-7-5-9-3-1-6(7)8/h1-5H,(H,10,11)
• InChI Key： FRPQAFURNDRNEF-UHFFFAOYSA-N
• SMILES： O=C1C=CNC2C=NC=CC=21

Computed Properties

• Exact Mass: 146.04800
• Monoisotopic Mass: 146.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• PSA: 45.75000
• LogP: 0.92310

1,4-dihydro-1,7-naphthyridin-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P261;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 1,4-dihydro-1,7-naphthyridin-4-one

1,4-Dihydro-1,7-naphthyridin-4-one (CAS 60122-51-2): A Versatile Heterocyclic Compound with Emerging Applications

1,4-Dihydro-1,7-naphthyridin-4-one (CAS 60122-51-2) is a fascinating heterocyclic compound that has gained significant attention in pharmaceutical and materials science research. This bicyclic structure, featuring a naphthyridine core with a ketone functionality at the 4-position, serves as a valuable building block for various synthetic applications. The compound's unique electronic properties and structural features make it particularly interesting for drug discovery programs targeting neurological disorders and inflammatory conditions.

Recent studies highlight the growing importance of 1,7-naphthyridine derivatives in medicinal chemistry, especially as potential kinase inhibitors and neurotransmitter modulators. The dihydro-naphthyridinone scaffold offers excellent opportunities for structural modification, allowing medicinal chemists to fine-tune pharmacological properties. Researchers are particularly interested in its potential applications for Alzheimer's disease treatment and neuroprotective agents, which aligns with current healthcare priorities in aging populations.

The synthesis of 1,4-dihydro-1,7-naphthyridin-4-one typically involves cyclization reactions of appropriately substituted pyridine precursors. Modern synthetic approaches emphasize green chemistry principles and atom-economical methods, reflecting the pharmaceutical industry's shift toward sustainable production. Analytical characterization of this compound typically employs advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

Beyond pharmaceutical applications, CAS 60122-51-2 has shown promise in materials science as a precursor for organic electronic materials. Its conjugated system and ability to form stable complexes with various metals make it interesting for developing OLED materials and molecular sensors. These applications are particularly relevant given the current focus on sustainable energy solutions and smart materials in technological development.

The stability profile of 1,4-dihydro-1,7-naphthyridin-4-one makes it suitable for various formulation approaches. Researchers have investigated its solubility characteristics in different solvent systems, which is crucial for both synthetic applications and potential drug delivery systems. The compound demonstrates moderate stability under physiological conditions, an important consideration for its potential therapeutic applications.

Market analysis indicates growing demand for specialty heterocyclic compounds like 1,7-naphthyridine derivatives, driven by increased pharmaceutical R&D investment. Suppliers of CAS 60122-51-2 are responding to this demand by improving production scalability while maintaining high purity standards. The compound is typically available in research quantities with purity levels exceeding 98%, suitable for most laboratory applications.

Recent patent literature reveals innovative applications of the dihydro-naphthyridinone structure in various therapeutic areas. Several patent families claim novel derivatives of 1,4-dihydro-1,7-naphthyridin-4-one as potential treatments for neurodegenerative diseases and chronic inflammation, reflecting current medical challenges. These developments suggest the compound's scaffold will remain relevant in drug discovery pipelines for years to come.

Quality control protocols for 60122-51-2 emphasize comprehensive analytical characterization to ensure batch-to-batch consistency. Advanced chromatographic methods, particularly HPLC-UV and LC-MS, are employed to monitor purity and identify potential impurities. These rigorous standards are essential for research reproducibility and eventual pharmaceutical development.

Environmental and safety assessments of 1,4-dihydro-1,7-naphthyridin-4-one indicate it can be handled safely with standard laboratory precautions. Proper personal protective equipment and engineering controls are recommended when working with this compound, in line with general chemical safety practices. Material safety data sheets provide detailed handling instructions for researchers.

The future research directions for CAS 60122-51-2 appear promising, with several groups investigating its potential in cancer therapeutics and antiviral agents. The COVID-19 pandemic has accelerated interest in broad-spectrum antiviral compounds, and some naphthyridine-based molecules have shown interesting activity against viral polymerases. While still early stage, these developments could significantly expand the applications of this chemical scaffold.

In conclusion, 1,4-dihydro-1,7-naphthyridin-4-one represents a versatile and increasingly important heterocyclic compound with diverse applications in medicinal chemistry and materials science. Its unique structural features and modifiable scaffold position it as a valuable tool for researchers addressing some of today's most pressing scientific challenges, from neurodegenerative diseases to advanced material development.